Cas no 732249-70-6 (4-(3-Bromo-3-butenyl)benzoic acid)

4-(3-Bromo-3-butenyl)benzoic acid is a brominated aromatic carboxylic acid derivative with a reactive alkenyl side chain, making it a versatile intermediate in organic synthesis. The presence of both a carboxylic acid and a bromoalkene functional group allows for diverse reactivity, enabling applications in cross-coupling reactions, polymer chemistry, and pharmaceutical synthesis. Its structure facilitates selective modifications, such as nucleophilic substitutions or metal-catalyzed couplings, while the benzoic acid moiety provides additional derivatization potential. This compound is particularly useful in constructing complex molecular frameworks, including bioactive compounds and advanced materials. Its stability under standard conditions ensures reliable handling and storage.
4-(3-Bromo-3-butenyl)benzoic acid structure
732249-70-6 structure
Product Name:4-(3-Bromo-3-butenyl)benzoic acid
CAS No:732249-70-6
MF:C11H11BrO2
MW:255.107842683792
MDL:MFCD02259930
CID:873299
PubChem ID:24722222
Update Time:2025-05-26

4-(3-Bromo-3-butenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(3-BROMO-3-BUTENYL)BENZOIC ACID
    • 4-(3-bromobut-3-enyl)benzoic acid
    • AG-G-89311
    • CTK5D7603
    • KB-186514
    • AKOS016017249
    • 4-(3-BROMO-3-BUTENYL)BENZOICACID
    • 4-(3-Bromobut-3-en-1-yl)benzoic acid
    • MFCD02259930
    • DTXSID00641270
    • 732249-70-6
    • 4-(3-Bromo-3-butenyl)benzoic acid
    • MDL: MFCD02259930
    • Inchi: 1S/C11H11BrO2/c1-8(12)2-3-9-4-6-10(7-5-9)11(13)14/h4-7H,1-3H2,(H,13,14)
    • InChI Key: HNPYDJMYPOYUHR-UHFFFAOYSA-N
    • SMILES: BrC(=C)CCC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 253.99400
  • Monoisotopic Mass: 253.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.30000
  • LogP: 3.22600

4-(3-Bromo-3-butenyl)benzoic acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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